![molecular formula C17H18F2N2OS B5799652 N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea](/img/structure/B5799652.png)
N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Difluoromethoxyphenylthiourea (DFMTU).
Mechanism of Action
The exact mechanism of action of N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea is not fully understood. However, it has been proposed that it exerts its anticancer activity by inducing apoptosis and cell cycle arrest in cancer cells. It also inhibits the activity of various enzymes involved in cancer cell proliferation and migration. Its antiviral activity is believed to be due to its ability to inhibit viral entry and replication.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce DNA damage and oxidative stress in cancer cells. It also modulates the expression of various genes involved in cancer cell survival and proliferation. In addition, it has been found to reduce inflammation and pain in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea in lab experiments is its potential as a potent anticancer and antiviral agent. It also exhibits anti-inflammatory and antinociceptive properties, making it a suitable candidate for studying the mechanisms of these processes. However, one of the limitations is that its exact mechanism of action is not fully understood, which may hinder its further development and application.
Future Directions
There are several future directions for research on N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea. One of the directions is to study its potential as a therapeutic agent for various diseases, including cancer, viral infections, and inflammatory disorders. Another direction is to investigate its mechanism of action in more detail, which may lead to the development of more potent and selective derivatives. Additionally, its pharmacokinetic and toxicological properties need to be studied in more detail to assess its suitability for clinical use.
Synthesis Methods
The synthesis of N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea involves the reaction between 4-(difluoromethoxy)-2-methylbenzylamine and phenyl isothiocyanate. The reaction is carried out in the presence of a suitable solvent and a catalyst. The product obtained is then purified and characterized using various analytical techniques.
Scientific Research Applications
N-[4-(difluoromethoxy)-2-methylphenyl]-N'-(4-methylbenzyl)thiourea has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant anticancer activity against various cancer cell lines. It also shows potential as an antiviral agent against HIV-1. Additionally, it has been found to possess anti-inflammatory and antinociceptive properties.
properties
IUPAC Name |
1-[4-(difluoromethoxy)-2-methylphenyl]-3-[(4-methylphenyl)methyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F2N2OS/c1-11-3-5-13(6-4-11)10-20-17(23)21-15-8-7-14(9-12(15)2)22-16(18)19/h3-9,16H,10H2,1-2H3,(H2,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQYMVBJJSSKANT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=S)NC2=C(C=C(C=C2)OC(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F2N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.